1-methylisoquinoline-6-carbaldehyde
Overview
Description
“1-methylisoquinoline-6-carbaldehyde” is a chemical compound with the molecular formula C11H9NO . It is related to the isoquinoline group of compounds, which are heterocyclic aromatic organic compounds .
Molecular Structure Analysis
The molecular structure of “1-methylisoquinoline-6-carbaldehyde” consists of a isoquinoline ring with a methyl group attached at the 1-position and a carbaldehyde group attached at the 6-position .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methylisoquinoline-6-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methylphenylacetonitrile", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "acetic acid", "sodium acetate", "copper(II) sulfate", "sodium borohydride", "acetic anhydride", "pyridine", "chromium trioxide", "acetic acid", "sodium sulfate", "sodium carbonate", "6-aminoisoquinoline" ], "Reaction": [ "1. Conversion of 2-methylphenylacetonitrile to 2-methylphenylacetic acid using sodium hydroxide and sulfuric acid", "2. Conversion of 2-methylphenylacetic acid to 2-methylphenylacetaldehyde using sodium nitrite and acetic acid", "3. Conversion of 2-methylphenylacetaldehyde to 2-methyl-1,2,3,4-tetrahydroisoquinoline using sodium acetate, copper(II) sulfate, and sodium borohydride", "4. Oxidation of 2-methyl-1,2,3,4-tetrahydroisoquinoline to 1-methylisoquinoline-6-carbaldehyde using chromium trioxide and acetic acid", "5. Purification of 1-methylisoquinoline-6-carbaldehyde using sodium sulfate and sodium carbonate", "6. Conversion of 6-aminoisoquinoline to 1-methylisoquinoline-6-carbaldehyde using acetic anhydride and pyridine" ] } | |
CAS RN |
1416713-19-3 |
Product Name |
1-methylisoquinoline-6-carbaldehyde |
Molecular Formula |
C11H9NO |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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